Octacosanol
Overview
Description
Octacosanol, also known as 1-Octacosanol, is a straight-chain aliphatic 28-carbon primary fatty alcohol . It is common in the epicuticular waxes of plants, including the leaves of many species of Eucalyptus, most forage and cereal grasses, Acacia, Trifolium, Pisum, and many other legume genera . Octacosanol is also found in wheat germ . It is reported to possess many physiological properties .
Synthesis Analysis
Octacosanol can be synthesized by various methods like Soxhlet extraction, Supercritical fluid extraction, and synthetically synthesis . A highly efficient method for an ionic liquids (IL)-catalyzed synthesis of octacosanol ester by direct esterification with linoleic acid has been reported . The synthesized product was purified, subsequently characterized by FT-IR, MS, and NMR, and finally confirmed to be octacosanol linoleate .
Molecular Structure Analysis
Octacosanol has a complex chemical structure that consists of a long chain of 28 carbon atoms with a hydroxyl group attached at one end . It belongs to the family of fatty alcohols, which are aliphatic alcohols derived from fats and oils . The molecular formula of Octacosanol is C28H58O and its molecular weight is 410.7595 .
Chemical Reactions Analysis
Octacosanol is an alcohol. Flammable and/or toxic gases are generated by the combination of alcohols with alkali metals, nitrides, and strong reducing agents. They react with oxoacids and carboxylic acids to form esters plus water .
Physical And Chemical Properties Analysis
Octacosanol is insoluble in water but freely soluble in low molecular-weight alkanes and in chloroform .
Scientific Research Applications
Cholesterol Management
- Scientific Field : Pharmacology
- Application : Octacosanol has been studied for its cholesterol-lowering properties . It’s considered a nutraceutical, and regular food sources for humans include rice bran oil, olive oil, and non-centrifugal sugar products from sugarcane .
- Methods : The cellular mechanism which lowers serum-cholesterol levels involves the inhibition of HMG-CoA reductase, the rate-controlling enzyme of the mevalonate pathway .
Anti-Fatigue Function
- Scientific Field : Sports Nutrition
- Application : Octacosanol has been suggested to improve endurance, increase muscle strength, and reduce fatigue during physical activity .
Parkinson’s Disease Management
- Scientific Field : Neurology
- Application : Some people use Octacosanol for managing Parkinson’s disease .
- Results : There is no good scientific evidence to support these uses .
Amyotrophic Lateral Sclerosis (ALS) Management
- Scientific Field : Neurology
- Application : Octacosanol is also used by some people for managing ALS, also known as Lou Gehrig’s disease .
- Results : There is no good scientific evidence to support these uses .
Source of Octacosanol in Antarctic Krill
- Scientific Field : Marine Biology
- Application : Octacosanol was extracted from Antarctic krill for the first time .
- Methods : The extraction was achieved using high-performance thin-layer chromatography (TLC) with a specific mobile phase on precoated silica gel GF 254 high-performance TLC plates .
- Results : Antarctic krill was found to contain approximately 10.6 µg/mg Octacosanol, making it a potentially rich and renewable source of Octacosanol .
Anti-Inflammatory and Pain Management
- Scientific Field : Pharmacology
- Application : Octacosanol has been reported to have potential use in developing new strategies to prevent pain and inflammation .
Obesity and Metabolic Disorder Management
- Scientific Field : Endocrinology
- Application : Octacosanol and policosanol have been studied for their effects on high-fat diet-induced obesity and metabolic disorders . They are believed to work by activating brown adipose tissue and improving liver metabolism .
- Methods : Mice were fed a high-fat diet with or without octacosanol or policosanol treatment for four weeks .
- Results : Mice fed a high-fat diet treated with octacosanol or policosanol showed lower body weight gain, body fat gain, insulin resistance, and hepatic lipid content . This was associated with increased brown adipose tissue activity, reduced expression of genes involved in lipogenesis and cholesterol uptake in the liver, and amelioration of white adipose tissue inflammation .
Policosanol Composition
- Scientific Field : Chemistry
- Application : Octacosanol is the main component of policosanol, a mixture of very long chain aliphatic alcohols obtained from plants . The composition of policosanol can vary depending on the plant source and its maturity stage .
Cognitive Function Enhancement
- Scientific Field : Neurology
- Application : Octacosanol has been studied for its potential effects on cognitive function. Some studies have shown that this compound may enhance memory, improve focus, and support overall brain health .
- Results : It is believed that octacosanol may achieve these effects by increasing blood flow to the brain and enhancing the production of neurotransmitters .
Cardiovascular Health Improvement
- Scientific Field : Cardiology
- Application : Octacosanol has been explored for its potential cardiovascular benefits. Research suggests that this compound may help reduce cholesterol levels, prevent the formation of blood clots, and protect against heart disease .
- Results : These effects are thought to be due to octacosanol’s ability to inhibit the synthesis of cholesterol in the liver and improve the metabolism of lipids .
Antiaggregatory Effects
Safety And Hazards
properties
IUPAC Name |
octacosan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H58O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29/h29H,2-28H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNNRPFQICPFDPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H58O | |
Record name | 1-OCTACOSANOL | |
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Related CAS |
67905-27-5 (aluminum[1:3]salt) | |
Record name | Octacosanol | |
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DSSTOX Substance ID |
DTXSID1025803 | |
Record name | 1-Octacosanol | |
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Molecular Weight |
410.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-octacosanol is a white crystalline powder. (NTP, 1992), White solid; [CAMEO] White powder; [Aldrich MSDS], Solid | |
Record name | 1-OCTACOSANOL | |
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Boiling Point |
392 to 482 °F at 1 mmHg (sublimes) (NTP, 1992) | |
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Solubility |
less than 1 mg/mL at 70.7 °F (NTP, 1992) | |
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Product Name |
1-Octacosanol | |
CAS RN |
557-61-9 | |
Record name | 1-OCTACOSANOL | |
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Melting Point |
181.9 °F (NTP, 1992), 83.2 - 83.4 °C | |
Record name | 1-OCTACOSANOL | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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